Cas no 946340-90-5 (8-benzyl-3-(2E)-but-2-en-1-yl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-benzyl-3-(2E)-but-2-en-1-yl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 946340-90-5
• MF: C₂₀H₂₁N₅O₂
• MW: 363.413043737412
• CID: 5430872
• Update Time: 2025-07-08

8-benzyl-3-(2E)-but-2-en-1-yl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-2-[(E)-but-2-enyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• 8-benzyl-3-(2E)-but-2-en-1-yl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H21N5O2/c1-4-5-11-23-18(26)16-17(22(3)20(23)27)21-19-24(14(2)12-25(16)19)13-15-9-7-6-8-10-15/h4-10,12H,11,13H2,1-3H3
• InChI Key： UMZCAIBANNKOOG-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CC3=CC=CC=C3)C1=NC1=C2C(=O)N(CC=CC)C(=O)N1C

Additional information on 8-benzyl-3-(2E)-but-2-en-1-yl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Brief on 8-benzyl-3-(2E)-but-2-en-1-yl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 946340-90-5)

Recent studies on the compound 8-benzyl-3-(2E)-but-2-en-1-yl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 946340-90-5) have shed light on its potential applications in chemical biology and medicinal chemistry. This imidazopurine derivative has garnered attention due to its unique structural features and promising biological activities. Researchers have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

The compound's structure, characterized by a benzyl group at the 8-position and a butenyl moiety at the 3-position, contributes to its interaction with specific biological targets. Recent synthetic efforts have improved the yield and purity of this compound, enabling more detailed pharmacological evaluations. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to confirm its molecular conformation and stability under physiological conditions.

In vitro studies have demonstrated that 8-benzyl-3-(2E)-but-2-en-1-yl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione exhibits significant inhibitory activity against certain kinase enzymes involved in inflammatory pathways. These findings suggest potential applications in developing novel anti-inflammatory agents. Additionally, preliminary data indicate that this compound may modulate cellular signaling pathways associated with proliferation, warranting further investigation in oncology research.

Recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The lipophilic nature of the molecule contributes to its good membrane permeability, while modifications to the benzyl and butenyl groups have been explored to optimize its metabolic stability. These structure-activity relationship (SAR) studies are crucial for the compound's further development as a potential drug candidate.

Future research directions include comprehensive toxicological evaluations, formulation development, and expanded biological screening against additional therapeutic targets. The growing body of research on 8-benzyl-3-(2E)-but-2-en-1-yl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione positions it as a promising scaffold for medicinal chemistry optimization and potential clinical translation in the coming years.